BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
ACTH (1-16) (human)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ACTH (1-16) (human)

Cat. No.: B15619837

Essential Safety and Handling Guide for ACTH (1-
16) (Human)

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling ACTH (1-16) (human). Adherence to these protocols
Is essential for ensuring personal safety, maintaining research integrity, and preventing
environmental contamination. While specific hazard data for ACTH (1-16) (human) is not fully
established, it should be handled as a potentially hazardous chemical.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical to minimize exposure and prevent
contamination when handling ACTH (1-16) (human). A risk assessment should be conducted
for specific laboratory tasks to determine if additional PPE is required.[1]
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PPE Category Item Specifications and Use
Required for protection against
dust particles and liquid

Eye and Face Protection Safety Goggles splashes.[1][2] Must meet

appropriate national standards
(e.g., ANSI z87.1).[1]

Face Shield

Recommended in addition to
goggles when there is a
significant risk of splashing,
such as during the initial
reconstitution of the lyophilized
powder.[1][2]

Body Protection

Laboratory Coat

A standard, buttoned lab coat
is the minimum requirement to
protect clothing and skin from
potential splashes.[1][2][3]

Hand Protection

Chemical-Resistant Gloves

Disposable nitrile gloves are
recommended for their
chemical resistance.[1][4]
Gloves should be inspected
before use and changed
immediately after contact with
the peptide.[1]

Respiratory Protection

Respirator / Dust Mask

Recommended when weighing
or handling the lyophilized
powder to avoid the inhalation
of fine particles.[1][2][5] A risk
assessment should determine
the appropriate type of
respirator.[2]

General Attire

Long Pants & Closed-Toe

Shoes

Required minimum attire for
working in any laboratory
where hazardous materials are
handled.[1]
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Operational Plan: Handling and Storage
Proper handling and storage are vital to maintain the integrity of ACTH (1-16) (human) and to
ensure the safety of laboratory personnel.[2]

Storage of Lyophilized Peptide:

» Upon receipt, store the lyophilized peptide at -20°C or -80°C in a tightly sealed container,
protected from light.[6][7]

» Before opening, allow the container to equilibrate to room temperature in a desiccator to
prevent moisture absorption.[5][7]

Reconstitution:

o Work in a Designated Area: All handling of the peptide should be confined to a designated
clean and organized laboratory area, such as a chemical fume hood or a biosafety cabinet,
to avoid cross-contamination and inhalation.[3][8]

» Solvent Selection: There is no universal solvent for all peptides.[2][7] For ACTH (1-16)
(human), which is a fragment of a water-soluble hormone, sterile, distilled water or an
appropriate buffer is a likely solvent.[9] It is recommended to consult the manufacturer's
specific instructions.

» Dissolution: To dissolve the peptide, add the appropriate solvent to the vial. Gentle vortexing
or sonication may aid in dissolution.[5] Avoid excessive warming of the sample.[5]

Storage of Peptide Solutions:
o For short-term storage, keep the reconstituted solution at 2-8°C.[10]

e For long-term storage, it is recommended to aliquot the solution into single-use volumes and
store at -20°C or -80°C to avoid repeated freeze-thaw cycles, which can degrade the
peptide.[7][8][11]

o Peptide solutions have a limited shelf life.[7] Using sterile buffers at a pH of 5-6 can prolong
storage life.[7]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b15619837?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_P_T_P_S_NH2.pdf
https://www.medchemexpress.com/acth-1-16-human.html
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/403/465/peptide_handling_guide.pdf
https://www.bachem.com/knowledge-center/peptide-guide/handling-and-storage-guidelines-for-peptides/
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/403/465/peptide_handling_guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Peptide_Waste_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://peptide24.store/2025/11/21/ensuring-a-safe-lab-best-practices-for-handling-and-disposing-of-research-peptides/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_P_T_P_S_NH2.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/403/465/peptide_handling_guide.pdf
https://www.benchchem.com/product/b15619837?utm_src=pdf-body
https://www.benchchem.com/product/b15619837?utm_src=pdf-body
http://www.phoenixbiotech.net/catalog/repository/MSDS/001-01.pdf
https://www.bachem.com/knowledge-center/peptide-guide/handling-and-storage-guidelines-for-peptides/
https://www.bachem.com/knowledge-center/peptide-guide/handling-and-storage-guidelines-for-peptides/
https://documents.thermofisher.com/TFS-Assets%2FBID%2Fmanuals%2FEEL017-manual.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/403/465/peptide_handling_guide.pdf
https://peptide24.store/2025/11/21/ensuring-a-safe-lab-best-practices-for-handling-and-disposing-of-research-peptides/
https://puretidestherapy.com/2025/12/05/peptides-handling-and-disposal-best-practices-for-safe-laboratory-work/
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/403/465/peptide_handling_guide.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/403/465/peptide_handling_guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Disposal Plan

Treat all peptide waste as laboratory chemical waste to ensure safe handling and disposal.[11]
Never pour peptide solutions down the sink or dispose of them in regular trash.[3][4][11]

Waste Segregation and Collection:

e Solid Waste: Collect all materials contaminated with the peptide, such as pipette tips, gloves,
and empty vials, in a designated, clearly labeled, and leak-proof hazardous waste container.

[11(31[4]

» Liquid Waste: Collect all aqueous solutions containing the peptide in a separate, sealed, and
clearly labeled container designated for chemical waste.[1][3] Do not mix with incompatible
waste streams.[1]

Disposal Procedure:

o Labeling: Ensure all waste containers are clearly labeled as "Hazardous Waste" and identify
the contents.[2][4]

o Storage: Store sealed waste containers in a designated hazardous waste accumulation area.

[4]

e Institutional Protocols: Contact your institution's Environmental Health & Safety (EHS)
department for pickup and to ensure compliant disposal through a licensed hazardous waste
management service.[3][8]

Emergency Procedures

In the event of accidental exposure or a spill, follow these immediate steps:[3]
o Skin Contact: Immediately wash the affected area with soap and plenty of water.

o Eye Contact: Flush the eyes with copious amounts of water for at least 15 minutes, ensuring
to lift the eyelids.[9] Seek immediate medical attention.[9][12]

 Inhalation: Move to fresh air. If any adverse effects occur, seek medical attention.[12]
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 Ingestion: Wash out the mouth with water, provided the person is conscious. Do not induce
vomiting. Seek immediate medical attention.[12]

o Spill: Wear appropriate PPE.[12] Absorb any liquid with an inert material like sand or
vermiculite.[12] Sweep up any solid material and place it in a closed container for disposal.
[12] Ventilate the area and wash the spill site thoroughly after material pickup is complete.
[12]

e Reporting: Notify laboratory management and the EHS office to document the incident.[3]

Visual Workflow for Handling ACTH (1-16) (human)

The following diagram illustrates the general workflow for safely handling ACTH (1-16)
(human) in a laboratory setting.
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Don Appropriate PPE
(Goggles, Lab Coat, Gloves)

Prepare Clean Workspace
(e.g., Fume Hood)

Equilibrate Vial to Room Temp
in Desiccator
Weigh Peptide
(if necessary)
Reconstitute with Appropriate Solvent

Generate solid waste
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(‘Hazardous Waste')
Store in Designated Area

Arrange for EHS Pickup
End of Process

Click to download full resolution via product page

Caption: General experimental workflow for handling ACTH (1-16) (human).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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